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Compound of Interest

Compound Name: Demethoxycurcumin

CAS No.: 33171-16-3

Cat. No.: B7881911

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Demethoxycurcumin (DMC), a principal curcuminoid analog found in the rhizome of Curcuma

longa, has emerged as a promising natural compound with a wide spectrum of therapeutic

activities. Exhibiting enhanced stability and bioavailability compared to its parent compound,

curcumin, DMC has garnered significant attention for its potent anti-inflammatory, antioxidant,

anticancer, and neuroprotective properties. This technical guide provides an in-depth overview

of the current understanding of Demethoxycurcumin's therapeutic targets, summarizing key

quantitative data, detailing experimental methodologies for its evaluation, and visualizing its

mechanisms of action through signaling pathway diagrams.

Quantitative Data on Biological Activity
The biological efficacy of Demethoxycurcumin has been quantified across various studies,

primarily through the determination of its half-maximal inhibitory concentration (IC50) and

minimum inhibitory concentration (MIC). These values provide a standardized measure of its

potency in different biological contexts.
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Table 1: Cytotoxic Activity of Demethoxycurcumin
(DMC) in Cancer Cell Lines

Cell Line Cancer Type IC50 (µM) Citation

FaDu

Head and Neck

Squamous Cell

Carcinoma

37.78

SW-620
Colorectal

Adenocarcinoma
42.9

AGS
Gastric

Adenocarcinoma
52.1

HepG2
Hepatocellular

Carcinoma
115.6

GBM 8401
Brain Malignant

Glioma
22.71

MDA-MB-231
Triple-Negative Breast

Cancer

Potent cytotoxicity,

specific IC50 not

stated

Table 2: Anti-inflammatory and Antioxidant Activity of
Demethoxycurcumin

Activity Assay IC50 (µM) Citation

NF-κB Inhibition

Luciferase Reporter

Assay in RAW264.7

cells

12.1

Antioxidant (DPPH

Radical Scavenging)
DPPH Assay 53.4

Antioxidant (DPPH

Radical Scavenging)
DPPH Assay 12.46 µg/mL
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Table 3: Antibacterial Activity of Demethoxycurcumin
Bacteria IC50 (µg/mL) MIC (µg/mL) Citation

E. coli 212.5 512

S. aureus 282.5 1024

S. dysenteriae 465.0 1024

Key Signaling Pathways and Therapeutic Targets
Demethoxycurcumin exerts its pleiotropic effects by modulating multiple critical signaling

pathways implicated in the pathogenesis of cancer and inflammatory diseases. The two most

well-characterized pathways are the NF-κB and AMPK/mTOR signaling cascades.

Inhibition of the NF-κB Signaling Pathway
The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation,

cell survival, and proliferation. Its aberrant activation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b7881911/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-pharmacological-properties-of-demethoxycurcumin
https://www.benchchem.com/product/b7881911/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-pharmacological-properties-of-demethoxycurcumin
https://www.benchchem.com/product/b7881911/docs#a-comprehensive-technical-guide-to-the-pharmacological-properties-of-demethoxycurcumin
https://www.benchchem.com/product/b7881911/docs#a-comprehensive-technical-guide-to-the-pharmacological-properties-of-demethoxycurcumin
https://www.benchchem.com/product/b7881911/docs#a-comprehensive-technical-guide-to-the-pharmacological-properties-of-demethoxycurcumin
https://www.benchchem.com/product/b7881911/docs#a-comprehensive-technical-guide-to-the-pharmacological-properties-of-demethoxycurcumin
https://www.benchchem.com/product/b7881911?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7881911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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